Cas no 1707568-05-5 (5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1707568-05-5
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• MDL: MFCD27975290
• CID: 5152135
• PubChem ID: 97629145
• Update Time: 2025-06-14

5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonylmethyl-1-methyl-1H-pyrazol-4-ylamine
• 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD27975290
• Inchi： 1S/C6H11N3O2S/c1-9-6(4-12(2,10)11)5(7)3-8-9/h3H,4,7H2,1-2H3
• InChI Key： XLSOAQJUIXODRC-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(C)(=O)=O)=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(Methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1707568-05-5)

The compound 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1707568-05-5) is a specialized organic molecule featuring a pyrazole core substituted with a methanesulfonylmethyl group and an amine functionality. This structure imparts unique chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both sulfonyl and amine groups enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine has surged due to their versatility in medicinal chemistry. Researchers are exploring its applications in targeted therapies, especially in oncology and autoimmune diseases. The compound's CAS No. 1707568-05-5 is frequently searched in scientific databases, reflecting its growing relevance in high-impact studies. Its methanesulfonylmethyl moiety is particularly noteworthy for improving metabolic stability, a key factor in drug design.

From an industrial perspective, 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine is synthesized through multi-step organic reactions, often involving N-methylation and sulfonylation processes. Optimizing these synthetic routes is a hot topic in green chemistry, aligning with the global push for sustainable manufacturing. The compound's pyrazole-4-amine scaffold is also being investigated for its role in crop protection, addressing the need for eco-friendly pesticides.

The pharmacological profile of CAS No. 1707568-05-5 is under active exploration, with studies highlighting its potential as a bioisostere for carboxylic acids or other polar groups. This property is invaluable in overcoming pharmacokinetic challenges, such as poor oral bioavailability. Additionally, its 1-methyl-1H-pyrazol-4-amine backbone is a common motif in FDA-approved drugs, underscoring its clinical significance.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine, ensuring high purity for research applications. The compound's stability under various pH conditions is another area of interest, as it influences formulation strategies. These attributes make it a promising candidate for further development in life sciences.

In summary, 5-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1707568-05-5) represents a cutting-edge intersection of chemistry and biology. Its structural features and functional groups offer broad utility, from drug discovery to agricultural innovation. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and environmental challenges.